Cas no 1804851-11-3 (3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid)
3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid
-
- Inchi: 1S/C12H11F2NO2/c1-2-9-8(6-15)3-7(5-11(16)17)4-10(9)12(13)14/h3-4,12H,2,5H2,1H3,(H,16,17)
- InChI Key: NUIWRLGIFXXJSU-UHFFFAOYSA-N
- SMILES: FC(C1C=C(CC(=O)O)C=C(C#N)C=1CC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 324
- XLogP3: 2.5
- Topological Polar Surface Area: 61.1
3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001415-250mg |
3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid |
1804851-11-3 | 97% | 250mg |
470.40 USD | 2021-07-06 | |
| Alichem | A010001415-500mg |
3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid |
1804851-11-3 | 97% | 500mg |
823.15 USD | 2021-07-06 | |
| Alichem | A010001415-1g |
3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid |
1804851-11-3 | 97% | 1g |
1,504.90 USD | 2021-07-06 |
3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid
3-Cyano-5-difluoromethyl-4-ethylphenylacetic Acid (CAS No. 1804851-11-3): A Comprehensive Overview
3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid (CAS No. 1804851-11-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted phenylacetic acids, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties.
The molecular structure of 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid is characterized by a cyano group (-CN), a difluoromethyl group (-CF2H), and an ethyl group (-CH2CH3) attached to the phenyl ring. These functional groups contribute to the compound's high chemical stability and unique pharmacological profile. The presence of the cyano group enhances the compound's metabolic stability, while the difluoromethyl group imparts lipophilicity, which is crucial for crossing biological membranes and achieving therapeutic concentrations at target sites.
Recent studies have explored the potential of 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid has also shown potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid as a novel anticancer agent with a distinct mechanism of action.
The pharmacokinetic properties of 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid have also been investigated in preclinical models. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring sustained therapeutic effects and reducing the frequency of dosing, which can improve patient compliance and treatment outcomes.
In terms of safety, preliminary toxicology studies have indicated that 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid has a favorable safety profile with no significant adverse effects observed at therapeutic doses. However, further studies are needed to fully evaluate its safety and efficacy in human subjects.
The development of 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid as a therapeutic agent is an ongoing process, with several clinical trials currently underway to assess its efficacy and safety in various disease conditions. These trials are expected to provide valuable insights into the potential clinical applications of this compound.
In conclusion, 3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid (CAS No. 1804851-11-3) represents a promising candidate for the development of novel therapeutics due to its unique chemical structure and diverse biological activities. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its therapeutic potential for various medical applications.
1804851-11-3 (3-Cyano-5-difluoromethyl-4-ethylphenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)